Cas no 29957-81-1 (2-tert-butyl-1H-indole-3-carbaldehyde)
29957-81-1 structure
Product Name:2-tert-butyl-1H-indole-3-carbaldehyde
CAS No:29957-81-1
MF:C13H15NO
MW:201.264303445816
MDL:MFCD01241608
CID:240622
PubChem ID:2760965
Update Time:2025-04-19
2-tert-butyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-
- 2-tert-Butyl-1H-indole-3-carbaldehyde
- 2-TERT-BUTYL-1H-INDOLE-3-CARBOXALDEHYDE
- 2-(tert-butyl)indole-3-carbaldehyde
- 2-tert-Butyl-3-formylindol
- 2-tert-butyl-indole-3-carbaldehyde
- AC1MC3V8
- Ambpe2002097
- BBL021453
- CTK4G4132
- 2-(tert-butyl)-1H-indole-3-carbaldehyde
- CS-0314964
- 2-t-butyl-3-formylindole
- MFCD01241608
- PS-5926
- AKOS005144180
- NCGC00340062-01
- FT-0638893
- 29957-81-1
- Z1509179985
- 2-(tert-Butyl)-1H-indole-3-carboxaldehyde
- DTXSID80375445
- A876342
- AB01333209-02
- DB-047676
- STK894166
- 2-tert-butyl-1H-indole-3-carbaldehyde
-
- MDL： MFCD01241608
- Inchi： 1S/C13H15NO/c1-13(2,3)12-10(8-15)9-6-4-5-7-11(9)14-12/h4-8,14H,1-3H3
- InChI Key： HKBWAYDAIZSXQS-UHFFFAOYSA-N
- SMILES： O=CC1C2C=CC=CC=2NC=1C(C)(C)C
Computed Properties
- Exact Mass: 201.11545
- Monoisotopic Mass: 201.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.116
- Boiling Point: 367.3°C at 760 mmHg
- Flash Point: 183.6°C
- Refractive Index: 1.624
- PSA: 32.86
- LogP: 3.27790
2-tert-butyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023493-1g |
2-tert-Butyl-1H-indole-3-carbaldehyde |
29957-81-1 | 95%+ | 1g |
￡72.00 | 2022-02-28 | |
| Fluorochem | 023493-5g |
2-tert-Butyl-1H-indole-3-carbaldehyde |
29957-81-1 | 95%+ | 5g |
￡210.00 | 2022-02-28 | |
| Chemenu | CM241532-5g |
2-(tert-Butyl)-1H-indole-3-carbaldehyde |
29957-81-1 | 95% | 5g |
$426 | 2021-08-04 | |
| Chemenu | CM241532-1g |
2-(tert-Butyl)-1H-indole-3-carbaldehyde |
29957-81-1 | 95% | 1g |
$130 | 2023-02-02 | |
| Chemenu | CM241532-5g |
2-(tert-Butyl)-1H-indole-3-carbaldehyde |
29957-81-1 | 95% | 5g |
$391 | 2023-02-02 | |
| Apollo Scientific | OR7623-1g |
2-(tert-Butyl)-1H-indole-3-carboxaldehyde |
29957-81-1 | 95+% | 1g |
£77.00 | 2025-02-20 | |
| Apollo Scientific | OR7623-5g |
2-(tert-Butyl)-1H-indole-3-carboxaldehyde |
29957-81-1 | 95+% | 5g |
£335.00 | 2025-02-20 | |
| abcr | AB245664-1 g |
2-tert-Butyl-1H-indole-3-carboxaldehyde |
29957-81-1 | 1g |
€158.20 | 2023-04-27 | ||
| Alichem | A199008771-5g |
2-(tert-Butyl)-1H-indole-3-carbaldehyde |
29957-81-1 | 95% | 5g |
$483.36 | 2023-09-02 | |
| TRC | B699610-100mg |
2-tert-Butyl-1H-indole-3-carbaldehyde |
29957-81-1 | 100mg |
$ 50.00 | 2022-06-06 |
2-tert-butyl-1H-indole-3-carbaldehyde Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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